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Compound of Interest

Compound Name: 1-Ethylpyrrolidin-2-one

Cat. No.: B1215724

An In-depth Technical Guide to 1-Ethylpyrrolidin-2-one

Introduction

1-Ethylpyrrolidin-2-one, also known as N-Ethyl-2-pyrrolidone (NEP), is a versatile polar
aprotic solvent and chemical intermediate.[1][2] With the CAS number 2687-91-4 and
molecular formula C6H11NO, it is a colorless, transparent liquid with weak alkalinity.[3][4] NEP
IS recognized for its high solvency, low vapor pressure, chemical stability, and low dielectric
constant.[5][6] These properties make it a valuable compound in a wide range of industrial and
research applications, including fine chemical synthesis, pharmaceuticals, electronics, and
materials science.[7][8] It is often used as a replacement for other, more toxic solvents due to
its favorable toxicological profile.[5] This guide provides a comprehensive overview of its key
suppliers, physicochemical properties, synthesis protocols, and major applications for
researchers, scientists, and professionals in drug development.

Key Suppliers and Manufacturers

A variety of chemical suppliers and manufacturers offer 1-Ethylpyrrolidin-2-one, typically at
purities of 98% or higher. The following table lists some of the prominent suppliers.
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Supplier/Manufacturer Notes

Offers the compound for synthesis with an

Sigma-Aldrich (Merck) assay of 299.0%.[9]

_ Provides the product and detailed
Santa Cruz Biotechnology o )
safety/handling information.[10]

] Lists multiple synthesis routes and suppliers for
ChemicalBook
the compound.[3]

A global chemical supplier providing safety data
ECHEMI g PRIerp g Y
sheets.

A supplier focusing on NEP for fine chemical
NINGBO INNO PHARMCHEM CO.,LTD. .
synthesis.[8]

A high-tech company manufacturing NMP, GBL,

Puyang MYJ Technology Co., Ltd.
yang i and NEP.[4]

) A leading supplier specializing in amines and
Whamine ] o
their derivatives.[5]

A reliable supplier of fine chemicals, including
NEP.[7]

Theorem Chemical

Offers high-purity (= 99.5%) N-Ethyl-2-
Chem-Impex pyrrolidinone for various research applications.

[2]

Physicochemical and Toxicological Data

The physical, chemical, and toxicological properties of 1-Ethylpyrrolidin-2-one are
summarized below, providing essential data for its use in experimental and industrial settings.

Physicochemical Properties
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Property Value Source(s)
Molecular Formula CeH11NO [3][11]
Molecular Weight 113.16 g/mol [3][11]
Appearance Colorless transparent liquid [11[4115]
CAS Number 2687-91-4 [3][11]
Density 0.992 - 1.0 g/cm3 at 20-25 °C [6][9]
Melting Point -75.0°Ct088.5°C [415]
N ) 97 °C at 20 mmHg; 212 °C at
Boiling Point ] [41[6]
atmospheric pressure
] 91 °C (Pensky-Martens closed
Flash Point 9]
cup)
Vapor Pressure 0.18 hPa at 20 °C [O1[12]
Refractive Index 1.465-1.467 (n20/D) [2][6]
Viscosity (kinematic) 2.1 cSt (2.1 mma/s) at 20 °C [91[12]

pH

8-9 (100 g/L in Hz0 at 20 °C)

[9]

Autoignition Temperature

245 °C

[9]

Explosion Limits

1.3-7.7 % (viv)

[9]

Safety and Toxicological Data
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Parameter Value Source(s)
LD50 (Oral, Rat) 3200 mg/kg [O1[12]
LD50 (Dermal, Rat) > 2000 mg/kg [9][12]

H318 (Causes serious eye
Hazard Statements damage), H360D (May [12][13]

damage the unborn child)

Signal Word Danger [9][12]

Hazard Classifications Eye Dam. 1, Repr. 1B [9][13]

6.1C (Combustible, acute toxic
Storage Class _ [91[12]
Cat. 3/ toxic compounds)

Experimental Protocols
Synthesis of 1-Ethylpyrrolidin-2-one

A primary industrial method for the continuous production of 1-Ethylpyrrolidin-2-one involves
the reaction of gamma-butyrolactone (GBL) with monoethylamine (MEA) in the liquid phase
under high temperature and pressure.[13][14]

Methodology: Continuous Synthesis from GBL and MEA[13][14]

o Reactant Preparation: Prepare gamma-butyrolactone (GBL) and monoethylamine (MEA).
The molar ratio of GBL to MEA should be maintained between 1:1.08 and 1:2.[13][14]

e Preheating: Pre-heat the GBL and MEA streams separately before they are mixed at the
reactor inlet.[14]

e Reaction: Introduce the mixed reactants into a reactor operating in a single pass, upflow
mode.[14] The reaction is carried out in the liquid phase under the following conditions:

o Temperature: 320 to 420 °C (preferably 345 to 370 °C).[13]

o Absolute Pressure: 70 to 120 bar.[13][14]
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 Purification: The reaction output, containing NEP, water, and unreacted MEA, is passed to a
distillation column.

o In the first column, separate the excess MEA and water from the crude NEP product.[13]
The recovered aqueous MEA can be processed to recover anhydrous MEA for reuse.[13]

o In a second column, perform a pure distillation of the product to remove any remaining
residue and obtain high-purity 1-Ethylpyrrolidin-2-one.[14]

An alternative synthesis route involves the reaction of an alkyl sulfonate with an N-silyl
derivative of 2-pyrrolidinone.[10] A mixture of the alkyl sulfonate (0.05-0.1 mol) and an
equimolar amount of the N-silyl derivative is heated for 3-5 hours at 140-170 °C, followed by
fractionation to yield the final product.[10]
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Caption: Continuous synthesis of 1-Ethylpyrrolidin-2-one from GBL and MEA.

Application in Materials Science: Photocuring of Coir
Fiber

1-Ethylpyrrolidin-2-one can be used to modify natural fibers, such as coir, through
photocuring to enhance their mechanical properties.[3]

Methodology: UV-Curing of Coir Fiber with 1-E-2-P[3]
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» Solution Preparation: Prepare a series of solutions with varying concentrations of 1-Ethyl-2-
pyrrolidone (1-E-2-P) in methanol (MeOH). Add a photoinitiator, such as Darocur-1173, to
each solution. An optimal concentration reported is 10% 1-E-2-P.[3]

o Fiber Soaking: Immerse the coir fibers in the prepared monomer solution. An optimal soaking
time of 6 minutes has been reported to achieve high grafting and improved mechanical
properties.[3]

o UV Radiation: After soaking, irradiate the fibers under a UV lamp. The radiation dose can be
controlled by the number of passes under the lamp. A study found that 15 passes of radiation
produced optimal results.[3]

o Post-Treatment (Optional): To further improve properties, the fibers can be treated with a
10% potassium hydroxide (alkali) solution before the monomer treatment.[3] Additives like
silane (3-trimethoxysilyl propyl methacrylate) can also be included in the monomer solution.

[3]

o Analysis: Evaluate the treated fibers for mechanical properties (tensile strength, elongation
at break) and percentage of grafting to determine the effectiveness of the treatment.[3]

Applications in Research and Drug Development

NEP's uniqgue combination of properties makes it suitable for a diverse set of applications.

o Solvent and Intermediate: It serves as a highly selective, polar aprotic solvent for a wide
range of organic reactions, including alkylations and acylations, often improving reaction
rates and yields.[8] It is also a valuable building block for synthesizing specialty chemicals for
the pharmaceutical and agrochemical industries.[2][8]

« Industrial Applications: It is used in the production of refined oils, lithium batteries, dyes,
pesticides, coatings, and heat-resistant polymers.[4][7] It also functions as a pigment
dispersant and a medium for synthetic fiber spinning.[4]

o Transdermal Drug Delivery: Pyrrolidones, including NEP, are known to act as penetration
enhancers, which reversibly decrease the barrier resistance of the stratum corneum, the
outermost layer of the skin.[2] This action facilitates the delivery of therapeutic agents
through the skin into the systemic circulation. The mechanism involves disrupting the
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packing of the intercellular lipid matrix in the stratum corneum.[2] This makes NEP a
compound of interest for developing transdermal drug delivery systems (TDDS).[6]

1-Ethylpyrrolidin-2-one (NEP)

Properties:
- Polar Aprotic Solvent
- High Solvency
- Low Volatility

- Chemical Intermediate
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Caption: Overview of the primary applications for 1-Ethylpyrrolidin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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